Cas no 1238877-84-3 (1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine)

1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine is a specialized heterocyclic compound featuring a piperazine core functionalized with an azetidine-3-carbonyl group and a cyclobutyl substituent. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine moiety enhances conformational rigidity, while the cyclobutyl group contributes to lipophilicity, potentially improving membrane permeability. Its well-defined scaffold is advantageous for the development of bioactive molecules, particularly in targeting GPCRs or kinase inhibitors. The compound’s synthetic versatility allows for further derivatization, enabling structure-activity relationship (SAR) studies. High purity and stability under standard conditions ensure reliable performance in research applications.
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine structure
1238877-84-3 structure
Product Name:1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
CAS No:1238877-84-3
MF:C12H21N3O
MW:223.31464266777
CID:2128473
Update Time:2025-10-29

1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(azetidin-3-ylcarbonyl)-4-cyclobutylpiperazine
    • QNVCHLXGFGAZHJ-UHFFFAOYSA-N
    • 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
    • Inchi: 1S/C12H21N3O/c16-12(10-8-13-9-10)15-6-4-14(5-7-15)11-2-1-3-11/h10-11,13H,1-9H2
    • InChI Key: QNVCHLXGFGAZHJ-UHFFFAOYSA-N
    • SMILES: O=C(C1CNC1)N1CCN(CC1)C1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Topological Polar Surface Area: 35.6

1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A134506-100mg
1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3
100mg
$ 115.00 2022-06-08
TRC
A134506-500mg
1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3
500mg
$ 435.00 2022-06-08
TRC
A134506-1g
1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3
1g
$ 680.00 2022-06-08
Life Chemicals
F1908-1142-0.25g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%+
0.25g
$902.0 2023-09-07
Life Chemicals
F1908-1142-0.5g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%+
0.5g
$950.0 2023-09-07
Life Chemicals
F1908-1142-1g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%+
1g
$1001.0 2023-09-07
Life Chemicals
F1908-1142-2.5g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%+
2.5g
$2180.0 2023-09-07
Life Chemicals
F1908-1142-5g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%+
5g
$3273.0 2023-09-07
Life Chemicals
F1908-1142-10g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%+
10g
$4571.0 2023-09-07
A2B Chem LLC
AU65143-1g
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
1238877-84-3 95%
1g
$1098.00 2024-04-20

Additional information on 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine

Professional Introduction to 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine (CAS No: 1238877-84-3)

1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine, identified by the Chemical Abstracts Service Number (CAS No) 1238877-84-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The azetidine-3-carbonyl moiety and the cyclobutyl substituent contribute to its distinct chemical behavior, making it a valuable candidate for further investigation.

The compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their role in medicinal chemistry. Piperazine derivatives exhibit a broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The introduction of the azetidine-3-carbonyl group into the piperazine framework introduces additional functional sites that can be exploited for modulating biological activity. This structural feature has been explored in various research studies aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of new scaffolds for drug discovery. The cyclobutyl substituent in 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine adds rigidity to the molecule, which can influence its pharmacokinetic properties. This rigidity is often desirable in drug design as it can enhance binding affinity and reduce metabolic liability. The combination of the flexible azetidine-3-carbonyl group and the rigid cyclobutyl moiety creates a balanced structure that could be optimized for specific biological targets.

The synthesis of 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine-3-carbonyl group typically involves condensation reactions with appropriate carbodiimides or esters, while the attachment of the cyclobutyl group often requires ring-forming reactions or alkylation processes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological profile of 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine has been studied in various preclinical models. Initial investigations have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system disorders. Additionally, its structural features may make it a useful tool for exploring new therapeutic strategies against neurological conditions such as depression and anxiety.

In vitro studies have demonstrated that 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine interacts with specific enzymes and receptors involved in signal transduction pathways. These interactions have been characterized using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. The detailed understanding of these interactions provides insights into the compound's mechanism of action and helps guide further optimization efforts.

The potential therapeutic applications of 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine extend beyond central nervous system disorders. Preliminary data suggest that this compound may also have utility in treating inflammatory diseases by modulating immune responses. The presence of both polar and non-polar regions in its structure allows it to interact with a variety of biological targets, making it a versatile scaffold for drug development.

The future direction of research on 1-(< strong > azetidine -3 - carbonyl strong >) -4 - cyclobutyl piperazine will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling rapid virtual screening and molecular modeling studies. These technologies can help identify analogs with improved efficacy and reduced side effects.

In conclusion, 1-(< strong > azetidine -3 - carbonyl strong >) -4 - cyclobutyl piperazine (CAS No: 1238877-84-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As our understanding of its pharmacological profile continues to grow, this molecule is likely to play an important role in the discovery of new therapeutic agents for various diseases.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd